Cas no 677033-10-2 (3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine
• CAS No: 677033-10-2
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 2798277
• PubChem ID: 71367752
• Update Time: 2025-07-20

3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID90790862
• 677033-10-2
• 3H-Pyrazolo[3,4-b]pyridine, 3-bromo-6-methyl-
• 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H6BrN3/c1-4-2-3-5-6(8)10-11-7(5)9-4/h2-3,6H,1H3
• InChI Key： MHOBCLGKSCKEHV-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=C(C)N=C2N=N1

Computed Properties

• Exact Mass: 210.97451Da
• Monoisotopic Mass: 210.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.6Ų

Additional information on 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine

Research Brief on 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine (CAS: 677033-10-2): Recent Advances and Applications

3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine (CAS: 677033-10-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

One of the most notable developments in the study of 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective inhibitors for kinases such as JAK2 and CDK4/6, which are implicated in oncogenic signaling pathways. The bromo substituent at the 3-position of the pyrazolo[3,4-b]pyridine scaffold allows for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibitor design, 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine has also been explored as a precursor for the synthesis of fluorescent probes and imaging agents. Recent studies have demonstrated its utility in the development of near-infrared (NIR) fluorescent dyes, which are widely used in bioimaging and diagnostic applications. The unique electronic properties of the pyrazolo[3,4-b]pyridine core contribute to the photostability and brightness of these probes, making them valuable tools for in vivo imaging and molecular diagnostics.

From a synthetic perspective, advancements in the preparation of 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine have been reported, with a focus on improving yield and scalability. Recent methodologies have employed palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These innovations not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents and solvents.

Looking ahead, the potential of 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine in drug discovery and chemical biology remains vast. Ongoing research is exploring its incorporation into more complex scaffolds, such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, which represent cutting-edge strategies in therapeutic development. Furthermore, its role in the design of multitargeted agents, capable of modulating multiple disease-relevant pathways, is an area of active investigation.

In conclusion, 3-Bromo-6-methyl-3H-pyrazolo[3,4-b]pyridine (CAS: 677033-10-2) continues to be a valuable compound in the toolkit of medicinal chemists and chemical biologists. Its versatility, coupled with recent synthetic and application advancements, underscores its importance in the development of next-generation therapeutics and diagnostic tools. Future research will likely uncover even more innovative uses for this scaffold, further solidifying its role in the field.